Cas no 1783329-70-3 (2-Bromo-5-(difluoromethyl)benzoic acid)

• Product Name: 2-Bromo-5-(difluoromethyl)benzoic acid
• CAS No: 1783329-70-3
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• CID: 5152435
• Update Time: 2026-03-03

2-Bromo-5-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)benzoic acid

• Inchi： 1S/C8H5BrF2O2/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： HVJIDEWYMXZXAZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)F)=CC=C1Br

Additional information on 2-Bromo-5-(difluoromethyl)benzoic acid

2-Bromo-5-(difluoromethyl)benzoic acid (CAS No. 1783329-70-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-Bromo-5-(difluoromethyl)benzoic acid (CAS No. 1783329-70-3) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique chemical structure and potential biological activities. This article provides a comprehensive overview of the synthesis, properties, and applications of 2-Bromo-5-(difluoromethyl)benzoic acid, highlighting its role in drug discovery and development.

Synthesis of 2-Bromo-5-(difluoromethyl)benzoic acid

The synthesis of 2-Bromo-5-(difluoromethyl)benzoic acid involves several well-established chemical reactions. One common approach is the bromination of 5-(difluoromethyl)benzoic acid followed by a bromination step. The starting material, 5-(difluoromethyl)benzoic acid, can be prepared through the reaction of 4-bromobenzaldehyde with difluoromethyl bromide in the presence of a base such as potassium carbonate. The resulting difluoromethylated compound is then subjected to bromination using a suitable brominating agent, such as N-bromosuccinimide (NBS), to yield 2-Bromo-5-(difluoromethyl)benzoic acid.

Physical and Chemical Properties

2-Bromo-5-(difluoromethyl)benzoic acid is a white crystalline solid with a molecular weight of 249.04 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits strong acidity due to the presence of the carboxylic acid group, making it useful in various chemical reactions and biological assays. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

Biological Activity and Applications

2-Bromo-5-(difluoromethyl)benzoic acid has shown promising biological activity in several areas of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. The difluoromethyl group has been shown to enhance the metabolic stability and bioavailability of drug molecules, making it an attractive moiety for drug design.

Recent studies have also explored the potential of 2-Bromo-5-(difluoromethyl)benzoic acid as an inhibitor of specific enzymes involved in disease pathways. For example, it has been investigated as a potential inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. The ability to modulate HDAC activity can lead to therapeutic benefits by altering gene expression patterns.

In addition to its role as an enzyme inhibitor, 2-Bromo-5-(difluoromethyl)benzoic acid has been studied for its anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory conditions.

Safety and Handling

2-Bromo-5-(difluoromethyl)benzoic acid should be handled with care due to its potential irritant properties. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound. Storage should be in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion

2-Bromo-5-(difluoromethyl)benzoic acid (CAS No. 1783329-70-3) is a valuable compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an important intermediate in the synthesis of novel pharmaceuticals and a potential therapeutic agent for various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.